Cas no 2034534-50-2 (4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)

• Product Name: 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• CAS No: 2034534-50-2
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.457323312759
• CID: 6378317
• PubChem ID: 168002969
• Update Time: 2025-08-01

4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• 4-[3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl]-7-phenyl-1lambda6,4-thiazepane-1,1-dione
• 2034534-50-2

• Inchi： 1S/C18H23N3O5S/c22-16-7-10-21(18(24)19-16)11-8-17(23)20-9-6-15(27(25,26)13-12-20)14-4-2-1-3-5-14/h1-5,15H,6-13H2,(H,19,22,24)
• InChI Key： UCYYAFSTQDZNAK-UHFFFAOYSA-N
• SMILES： S1(CCN(C(CCN2C(NC(CC2)=O)=O)=O)CCC1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 393.13584202g/mol
• Monoisotopic Mass: 393.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 112Ų

Additional information on 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione

Introduction to 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034534-50-2)

4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione (CAS No. 2034534-50-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazepanes and is characterized by its complex heterocyclic framework and functional groups that confer specific biological activities.

The molecular structure of 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione is composed of a thiazepane ring fused with a phenyl group and a tetrahydropyrimidine moiety. The presence of these functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione in the treatment of various diseases. One of the most promising areas of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry in 2022, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins that are associated with inflammation and pain.

In addition to its anti-inflammatory properties, 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione has shown potential as an antitumor agent. Preclinical studies have indicated that it can selectively target and inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. A study published in Cancer Research in 2023 reported that this compound significantly reduced tumor growth in xenograft models of human breast cancer.

The pharmacokinetic properties of 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-yl)propanoyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione have also been extensively studied. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. In a pharmacokinetic study conducted in rats and dogs, the compound showed rapid absorption and distribution to target tissues with minimal metabolism and excretion.

The safety profile of 4-3-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-1-y l)propanoyl -7 -phenyl - 1 lambda 6 , 4 -thiazepane - 1 , 1 -dione has been evaluated in preclinical toxicity studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. This favorable safety profile supports its further development for clinical use.

In conclusion, 4 - 3 -( 2 , 4 -dioxo - 1 , 2 , 3 , 4 -tetrahydropyrimidin - y l ) propanoyl -7 -phenyl - 1 lambda 6 , 4 -thiazepane - 1 , 1 -dione(CAS No. ) represents a promising candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Its unique chemical structure and favorable biological properties make it an exciting area of ongoing research in medicinal chemistry and drug discovery.